Cas no 1325305-64-3 ((5-chloro-2-fluorophenyl)sulfonylacetonitrile)

(5-Chloro-2-fluorophenyl)sulfonylacetonitrile is a versatile sulfonylacetonitrile derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a chloro-fluorophenyl group and a sulfonylacetonitrile moiety, which enhance its reactivity in nucleophilic substitution and cyclization reactions. The compound exhibits high purity and stability under standard conditions, making it suitable for use in controlled synthetic processes. Its electron-withdrawing substituents contribute to its utility in constructing complex heterocyclic frameworks. The product is particularly valuable in medicinal chemistry for the development of biologically active molecules. Proper handling and storage are recommended to maintain its integrity.

(5-chloro-2-fluorophenyl)sulfonylacetonitrile structure

1325305-64-3 structure

Product Name:(5-chloro-2-fluorophenyl)sulfonylacetonitrile

CAS No:1325305-64-3

MF:

MW:

CID:4588462

Update Time:2025-10-19

(5-chloro-2-fluorophenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

- (5-chloro-2-fluorophenyl)sulfonylacetonitrile

(5-chloro-2-fluorophenyl)sulfonylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C372340-10mg	[(5-chloro-2-fluorophenyl)sulfonyl]acetonitrile	1325305-64-3		10mg	$ 50.00	2022-04-01
TRC	C372340-50mg	[(5-chloro-2-fluorophenyl)sulfonyl]acetonitrile	1325305-64-3		50mg	$ 135.00	2022-04-01
TRC	C372340-100mg	[(5-chloro-2-fluorophenyl)sulfonyl]acetonitrile	1325305-64-3		100mg	$ 210.00	2022-04-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389272-250mg	2-((5-Chloro-2-fluorophenyl)sulfonyl)acetonitrile	1325305-64-3	97%	250mg	￥3024.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389272-1g	2-((5-Chloro-2-fluorophenyl)sulfonyl)acetonitrile	1325305-64-3	97%	1g	￥5832.00	2024-08-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD610254-1g	2-((5-Chloro-2-fluorophenyl)sulfonyl)acetonitrile	1325305-64-3	97%	1g	￥3668.0	2023-04-03

(5-chloro-2-fluorophenyl)sulfonylacetonitrile Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
4. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (5-chloro-2-fluorophenyl)sulfonylacetonitrile

Recent Advances in the Study of (5-Chloro-2-fluorophenyl)sulfonylacetonitrile (CAS: 1325305-64-3)

The compound (5-chloro-2-fluorophenyl)sulfonylacetonitrile (CAS: 1325305-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, applications, and biological activities.

Recent studies have highlighted the role of (5-chloro-2-fluorophenyl)sulfonylacetonitrile as a key building block in the synthesis of sulfonamide derivatives, which are widely recognized for their pharmacological properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of novel kinase inhibitors, showcasing its ability to modulate enzymatic activity in cancer cell lines. The study reported a 60% inhibition rate against specific tyrosine kinases, suggesting its promise in targeted cancer therapies.

In addition to its role in kinase inhibition, (5-chloro-2-fluorophenyl)sulfonylacetonitrile has been investigated for its antimicrobial properties. A recent preprint on *BioRxiv* detailed its efficacy against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) of 8 µg/mL for *Staphylococcus aureus*. The study proposed that the sulfonylacetonitrile moiety enhances membrane permeability, leading to bacterial cell death. These findings open new avenues for designing antibiotics resistant to common resistance mechanisms.

The synthetic pathways for (5-chloro-2-fluorophenyl)sulfonylacetonitrile have also been optimized in recent work. A 2024 *Organic Process Research & Development* article described a scalable, one-pot synthesis with a 78% yield, reducing reliance on hazardous reagents. This advancement is critical for industrial-scale production, addressing previous challenges in cost and safety.

Despite these promising developments, challenges remain. Stability studies indicate that (5-chloro-2-fluorophenyl)sulfonylacetonitrile degrades under prolonged UV exposure, necessitating improved formulation strategies. Furthermore, its metabolic fate in vivo remains under investigation, with preliminary data suggesting rapid hepatic clearance. Future research should prioritize pharmacokinetic profiling and toxicology assessments to advance clinical translation.

In conclusion, (5-chloro-2-fluorophenyl)sulfonylacetonitrile (CAS: 1325305-64-3) represents a multifaceted tool in medicinal chemistry, with applications ranging from oncology to infectious diseases. Continued exploration of its derivatives and mechanisms will likely yield further breakthroughs in drug development.